Cas no 6323-74-6 ( )

  structure
  structure
Product Name: 
CAS No:6323-74-6
MF:C12H23N
MW:181.31772351265
CID:959409
PubChem ID:3812695
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • N-butyl-N-but-2-ynylbutan-1-amine
    • 1-Dibutylamino-but-2-in
    • AC1MXAUB
    • But-2-inyl-dibutyl-amin
    • but-2-ynyl-dibutyl-amine
    • N,N-dibutylbut-2-yn-1-amine
    • NSC34146
    • DTXSID40396772
    • NSC-34146
    • 6323-74-6
    •  
    • Inchi: 1S/C12H23N/c1-4-7-10-13(11-8-5-2)12-9-6-3/h4-5,7-8,10-12H2,1-3H3
    • InChI Key: SPZZBOQPUUVTLV-UHFFFAOYSA-N
    • SMILES: N(CC#CC)(CCCC)CCCC

Computed Properties

  • Exact Mass: 181.183049738g/mol
  • Monoisotopic Mass: 181.183049738g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 7
  • Complexity: 153
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 3.2Ų
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